Cas no 72719-84-7 ([3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate)

• Product Name: [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate
• CAS No: 72719-84-7
• MF: C₃₃H₆₅NO₄
• MW: 539.873511075974
• CID: 4763851
• Update Time: 2025-06-12

[3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate Chemical and Physical Properties

Names and Identifiers

• 3-(DImethylamino)propane-1,2-diyl ditetradecanoate
• [3-(dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate
• 14:0 DAP, 1,2-dimyristoyl-3-dimethylammonium-propane, powder
• 14:0 DAP, 1,2-dimyristoyl-3-dimethylammonium-propane, chloroform
• [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate

• Inchi： 1S/C33H65NO4/c1-5-7-9-11-13-15-17-19-21-23-25-27-32(35)37-30-31(29-34(3)4)38-33(36)28-26-24-22-20-18-16-14-12-10-8-6-2/h31H,5-30H2,1-4H3
• InChI Key： QUQHEMSUWCJRBP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCC)=O)C(CN(C)C)COC(CCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 31
• Complexity: 523
• XLogP3: 12.6
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: 10 mg/mL (890840C-25mg)

[3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate

Comprehensive Analysis of [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate (CAS No. 72719-84-7)

[3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate (CAS No. 72719-84-7) is a specialized organic compound with a unique molecular structure that combines a dimethylamino group and two tetradecanoate moieties. This compound has garnered significant attention in the fields of cosmetic formulations, pharmaceutical excipients, and industrial applications due to its amphiphilic properties. Researchers and manufacturers are increasingly exploring its potential as a biocompatible surfactant and emulsifier, particularly in skincare products where stability and skin penetration enhancement are critical.

The growing demand for sustainable and eco-friendly ingredients has positioned [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate as a candidate for green chemistry applications. Its molecular design allows for controlled release and improved bioavailability of active ingredients, making it relevant to trending topics like "clean beauty" and "next-generation drug delivery systems." Recent studies highlight its compatibility with lipid-based nanocarriers, aligning with the surge in searches for "advanced cosmetic technologies" and "non-toxic formulation aids."

From a synthetic chemistry perspective, the compound’s CAS No. 72719-84-7 serves as a key identifier for regulatory and safety documentation. Its dual tetradecanoyloxy chains contribute to its lipophilic character, while the dimethylamino group introduces mild cationic properties. This balance makes it valuable in hair conditioning products, where users frequently search for "anti-static agents" or "long-lasting moisturization." Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, a topic often queried by quality control professionals.

In industrial contexts, [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate is investigated for its role in polymer stabilization and lubricant additives. The compound’s thermal stability aligns with industry needs for high-performance materials, a hot topic in engineering forums. Additionally, its biodegradability profile responds to the rising popularity of searches like "environmentally friendly industrial chemicals."

Ongoing research explores its potential in nanotechnology, particularly for surface modification of nanoparticles. As AI and search trends indicate growing interest in "functionalized nanomaterials," this compound’s versatility may unlock novel applications. Regulatory compliance, often searched as "CAS 72719-84-7 safety data," remains a priority, with studies confirming low irritation potential in dermal applications.

In summary, [3-(Dimethylamino)-2-tetradecanoyloxypropyl] tetradecanoate represents a multifaceted compound bridging cosmetic science, materials engineering, and sustainable chemistry. Its adaptability to trending demands—such as "multifunctional additives" or "green synthesis"—ensures its relevance in both academic and industrial discourse.